Cas no 1704091-56-4 (1-(6-methoxypyridin-3-yl)cyclohexan-1-amine)
1-(6-methoxypyridin-3-yl)cyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-methoxypyridin-3-yl)cyclohexan-1-amine
- Cyclohexanamine, 1-(6-methoxy-3-pyridinyl)-
- EN300-1806312
- 1704091-56-4
-
- Inchi: 1S/C12H18N2O/c1-15-11-6-5-10(9-14-11)12(13)7-3-2-4-8-12/h5-6,9H,2-4,7-8,13H2,1H3
- InChI Key: APGCZUPXGFPZFD-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(OC)N=C2)(N)CCCCC1
Computed Properties
- Exact Mass: 206.141913202g/mol
- Monoisotopic Mass: 206.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 48.1Ų
Experimental Properties
- Density: 1.064±0.06 g/cm3(Predicted)
- Boiling Point: 314.5±37.0 °C(Predicted)
- pka: 7.85±0.70(Predicted)
1-(6-methoxypyridin-3-yl)cyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1806312-0.05g |
1-(6-methoxypyridin-3-yl)cyclohexan-1-amine |
1704091-56-4 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1806312-0.1g |
1-(6-methoxypyridin-3-yl)cyclohexan-1-amine |
1704091-56-4 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1806312-0.25g |
1-(6-methoxypyridin-3-yl)cyclohexan-1-amine |
1704091-56-4 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1806312-0.5g |
1-(6-methoxypyridin-3-yl)cyclohexan-1-amine |
1704091-56-4 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1806312-1.0g |
1-(6-methoxypyridin-3-yl)cyclohexan-1-amine |
1704091-56-4 | 1g |
$1172.0 | 2023-06-02 | ||
| Enamine | EN300-1806312-2.5g |
1-(6-methoxypyridin-3-yl)cyclohexan-1-amine |
1704091-56-4 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1806312-5.0g |
1-(6-methoxypyridin-3-yl)cyclohexan-1-amine |
1704091-56-4 | 5g |
$3396.0 | 2023-06-02 | ||
| Enamine | EN300-1806312-10.0g |
1-(6-methoxypyridin-3-yl)cyclohexan-1-amine |
1704091-56-4 | 10g |
$5037.0 | 2023-06-02 | ||
| Enamine | EN300-1806312-1g |
1-(6-methoxypyridin-3-yl)cyclohexan-1-amine |
1704091-56-4 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1806312-5g |
1-(6-methoxypyridin-3-yl)cyclohexan-1-amine |
1704091-56-4 | 5g |
$2650.0 | 2023-09-19 |
1-(6-methoxypyridin-3-yl)cyclohexan-1-amine Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 1-(6-methoxypyridin-3-yl)cyclohexan-1-amine
Professional Introduction to 1-(6-methoxypyridin-3-yl)cyclohexan-1-amine (CAS No. 1704091-56-4)
1-(6-methoxypyridin-3-yl)cyclohexan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1704091-56-4, represents a fusion of heterocyclic chemistry and pharmacophore design, making it a promising candidate for various therapeutic applications. The structural motif combines a cyclohexane ring with a methoxypyridine moiety, which is known for its versatility in drug design due to its ability to interact with biological targets in multiple ways.
The chemical structure of 1-(6-methoxypyridin-3-yl)cyclohexan-1-amine consists of a cyclohexane backbone substituted with an amine group at the 1-position and a 6-methoxypyridine group at the 3-position. This arrangement not only imparts unique physicochemical properties but also opens up diverse possibilities for further functionalization. The presence of the methoxypyridine group suggests potential interactions with enzymes and receptors, which are critical for drug efficacy and selectivity.
In recent years, there has been a surge in research focused on developing novel small molecules that can modulate biological pathways associated with various diseases. The compound 1-(6-methoxypyridin-3-yl)cyclohexan-1-amine has emerged as a key player in this landscape due to its structural features that are conducive to binding to biological targets. Specifically, the pyridine ring can engage in hydrogen bonding and hydrophobic interactions, while the cyclohexane ring provides steric bulk and flexibility, which are essential for achieving high affinity and selectivity.
One of the most compelling aspects of this compound is its potential application in the development of drugs targeting neurological disorders. The methoxypyridine moiety is particularly interesting because it has been shown to interact with serotonin receptors, which play a crucial role in mood regulation, pain perception, and cognitive functions. Furthermore, the cyclohexanamine group can serve as a scaffold for further derivatization, allowing researchers to fine-tune the pharmacological properties of the molecule.
Recent studies have demonstrated that derivatives of pyridine-containing compounds exhibit significant therapeutic potential in treating conditions such as depression, anxiety, and chronic pain. The structural features of 1-(6-methoxypyridin-3-yl)cyclohexan-1-amine make it an attractive candidate for further investigation in this context. Researchers have been exploring its efficacy as a serotonin receptor modulator, with preliminary findings suggesting that it may have an antidepressant-like effect without causing some of the side effects associated with traditional serotonin reuptake inhibitors.
Another area where this compound shows promise is in the treatment of inflammatory diseases. The ability of the methoxypyridine group to interact with inflammatory mediators has been highlighted in several studies. By modulating these interactions, 1-(6-methoxypyridin-3-yl)cyclohexan-1-amine could potentially reduce inflammation and alleviate symptoms associated with conditions such as rheumatoid arthritis and inflammatory bowel disease.
The synthesis of 1-(6-methoxypyridin-3-yl)cyclohexan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a cyclohexanone derivative followed by nucleophilic substitution to introduce the amine group. Subsequently, coupling reactions are employed to attach the methoxypyridine moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been utilized to enhance efficiency and selectivity.
In terms of pharmacokinetic properties, 1-(6-methoxypyridin-3-yl)cyclohexan-1-amine exhibits favorable solubility characteristics, which are essential for oral bioavailability. Additionally, preliminary pharmacokinetic studies suggest that it has a reasonable half-life, allowing for once-daily dosing in therapeutic settings. These properties make it an attractive candidate for further development into an oral medication.
The safety profile of this compound is another critical aspect that has been thoroughly evaluated through preclinical studies. These studies have shown that 1-(6-methoxypyridin-3-yl)cyclohexan-1-amine exhibits low toxicity at therapeutic doses, with minimal side effects observed in animal models. However, further investigation is needed to fully understand its safety profile in humans.
Regulatory agencies have taken note of the promising properties of 1-(6-methoxypyridin-3-yl)cyclohexan-1-amine and have granted it orphan drug status for certain indications. This status provides additional incentives for companies to invest in its further development and clinical testing. Orphan drug designation often includes benefits such as tax credits, research grants, and extended market exclusivity upon approval.
The future direction of research on 1-(6-methoxypyridin-3-y lcyclohexan -1 -amine is likely to focus on expanding its therapeutic applications through structure-based drug design and computational modeling. By leveraging computational tools, researchers can predict how different modifications to the molecule will affect its binding affinity and selectivity for various biological targets. This approach can accelerate the discovery process and lead to more effective drugs.
In conclusion, 1-(6-methoxypyridin -3 -y lcyc lohex an -1 -amine (CAS No. 170409156 -4) is a highly promising compound with significant therapeutic potential across multiple disease areas. Its unique structural features make it an excellent candidate for further research and development in pharmaceuticals. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.
1704091-56-4 (1-(6-methoxypyridin-3-yl)cyclohexan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)